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Compound of Interest

Compound Name: Methyl 2-cyano-3-formylbenzoate

CAS No.: 2059971-59-2

Cat. No.: B1448759

Get Quote

Executive Summary & Structural Context
Methyl 2-cyano-3-formylbenzoate (Formula: C₁₀H₇NO₃ | MW: 189.17 g/mol ) is a critical,

highly functionalized aromatic scaffold. It belongs to the class of ortho-substituted benzonitriles,

serving as a high-value "linchpin" intermediate in the synthesis of polycyclic heterocycles,

particularly phthalazinones (e.g., PARP inhibitors like Olaparib/Niraparib analogs) and

isoindolinones.

The molecule presents a unique analytical challenge due to the dense 1,2,3-substitution

pattern on the benzene ring:

Position 1: Methyl Ester (-COOCH₃)

Position 2: Cyano group (-CN)

Position 3: Formyl group (-CHO)

This guide provides a definitive structural analysis workflow, moving beyond basic

characterization to establish a self-validating identity system.
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Theoretical Framework: Electronic & Steric
Environment
To accurately analyze this molecule, one must understand the electronic "tug-of-war" occurring

on the ring.

Electronic Deficit: All three functional groups (Ester, Cyano, Formyl) are electron-withdrawing

groups (EWG). This renders the aromatic ring highly electron-deficient, significantly

deshielding the remaining aromatic protons in NMR.

Steric Crowding: The 1,2,3-substitution pattern creates significant steric strain. The central

cyano group is linear and relatively small, but the flanking ester and formyl groups may be

forced out of coplanarity with the ring. This affects conjugation and, consequently, the

in UV-Vis and the chemical shifts of the carbonyl carbons.

Analytical Profiling & Characterization
Infrared Spectroscopy (FT-IR): The Functional
Fingerprint
IR is the first line of defense to confirm the presence of the three distinct electrophiles.
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Functional Group Frequency (cm⁻¹)
Signal
Characteristics

Mechanistic Insight

Nitrile (-C≡N) 2220 – 2240 Sharp, Medium/Weak

The nitrile stretch is

diagnostic. Being

conjugated to the ring,

it may appear slightly

lower than aliphatic

nitriles.

Ester (C=O) 1725 – 1740 Strong, Sharp
Typical aromatic ester

stretch.

Aldehyde (C=O) 1695 – 1710 Strong

Often appears at a

lower frequency than

the ester due to direct

conjugation and

potential

intramolecular

interactions.

Aldehyde (C-H) 2750 & 2850 Doublet (Weak)

Fermi Resonance:

The overtone of the C-

H bending vibration

couples with the

fundamental stretch.

This is the "smoking

gun" distinguishing

aldehyde from

ketone/ester.

Nuclear Magnetic Resonance (NMR): Connectivity Logic
Solvent Choice: DMSO-d₆ is recommended over CDCl₃ to prevent reaction with the aldehyde

(acetal formation) and to ensure solubility of this polar intermediate.

¹H NMR (400 MHz, DMSO-d₆) Prediction & Assignment:
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δ 10.2–10.4 ppm (1H, s): The Aldehyde proton. Its extreme downfield shift is due to the

anisotropy of the carbonyl and the electron-poor ring.

δ 8.2–8.5 ppm (3H, m): Aromatic protons.

The proton at C4 (ortho to CHO) and C6 (ortho to Ester) will be heavily deshielded

doublets.

The proton at C5 will appear as a triplet (or dd) upfield relative to C4/C6.

δ 3.95 ppm (3H, s):Methyl Ester. A characteristic sharp singlet.

¹³C NMR (100 MHz) Key Signals:

Aldehyde Carbon: ~188–190 ppm (Most deshielded).

Ester Carbon: ~164–166 ppm.

Cyano Carbon: ~115–117 ppm (Characteristic weak signal).

Methoxy Carbon: ~53 ppm.

Mass Spectrometry (LC-MS): Fragmentation Pathway
Ionization: ESI+ (Electrospray Ionization, Positive Mode).

Parent Ion: [M+H]⁺ = 190.18 m/z.

Adducts: [M+Na]⁺ = 212.17 m/z is common in unbuffered mobile phases.

Fragmentation Logic:

Loss of OMe (-31): Cleavage of the ester methoxy group (m/z ~159).

Loss of CO (-28): Decarbonylation of the aldehyde is a primary pathway for

benzaldehydes (m/z ~162).

Diagnostic Loss: Sequential loss of CO and HCN indicates the proximity of the formyl and

cyano groups.
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Synthesis & Impurity Fate Mapping
Understanding the origin of the molecule allows us to predict impurities. The most robust

synthesis involves the radical bromination of Methyl 2-cyano-3-methylbenzoate followed by

oxidation (e.g., Kornblum or Sommelet reaction).

Common Impurities:

Methyl 2-cyano-3-methylbenzoate (Starting Material): Incomplete reaction. Detectable by

methyl singlet at ~2.6 ppm (Ar-CH₃) in NMR.

Methyl 2-cyano-3-(hydroxymethyl)benzoate (Alcohol): Over-reduction or incomplete

oxidation intermediate.

2-Cyano-3-formylbenzoic acid (Hydrolysis Product): Ester hydrolysis. Detectable by broad -

OH stretch in IR and shift of methyl signal in NMR.

Visual 1: Synthetic & Impurity Logic Flow

Methyl 2-cyano-3-methylbenzoate
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Conv.
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Intermediate

Oxidation
(DMSO/NaHCO3)

Methyl 2-cyano-3-formylbenzoate
(TARGET)

Impurity B:
Hydrolyzed Acid

H2O/Storage

Click to download full resolution via product page

Caption: Synthetic pathway highlighting the origin of critical impurities (Precursor and

Hydrolysis products).

Comprehensive Analytical Workflow (SOP)
This protocol ensures the material is suitable for downstream drug development.

Step 1: Purity Assessment (HPLC-UV)
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm).
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Mobile Phase: Gradient of Water (0.1% Formic Acid) / Acetonitrile.

Why Formic Acid? To suppress ionization of any free acid impurities, sharpening the

peaks.

Wavelength: 254 nm (Aromatic) and 280 nm (Carbonyl).

Acceptance Criteria: Purity > 98.0% (Area %).

Step 2: Structural Confirmation (1H NMR)
Protocol: Dissolve 10 mg in 0.6 mL DMSO-d₆.

Validation Check: Confirm integration ratio of Aldehyde (1H) : Aromatic (3H) : Methyl (3H) is

exactly 1:3:3. Any deviation suggests solvent occlusion or impurity.

Step 3: Thermal Stability (DSC)
Method: Ramp 10°C/min from 40°C to 250°C.

Expectation: Sharp endotherm (Melting Point) followed by potential exotherm (decomposition

of the cyano/aldehyde functionality).

Warning: Do not test in closed pans due to potential gas evolution (CO/NOx) at high temps.

Visual 2: Analytical Decision Tree
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Caption: Step-by-step decision matrix for releasing the intermediate for pharmaceutical

synthesis.

References
BenchChem.Application Notes and Protocols for the Synthesis of 3-Cyanobenzaldehyde

Derivatives. (General protocols for cyano-formyl aromatics).

National Center for Biotechnology Information (NCBI).PubChem Compound Summary for

Methyl 2-cyano-3-methylbenzoate (Precursor). PubChem CID 23062583.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1448759/docs?utm_src=pdf-body-img#structural-analysis-of-methyl-2-cyano-3-formylbenzoate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2-cyano-3-hydroxybenzoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1448759?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


ChemScene.Methyl 4-cyano-3-formylbenzoate (Isomer Reference).[2] CAS 2883166-92-3.

[2] (Used for comparative structural logic).

Silverstein, R. M., et al.Spectrometric Identification of Organic Compounds. 8th Edition.
Wiley.

(Note: While specific literature on the exact 2-cyano-3-formyl isomer is proprietary or sparse,

the data above is derived from first-principles chemical logic and validated against known

isomers such as the 4-cyano-3-formyl and 2-cyano-3-methyl analogs found in the search

results.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com
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